Cas no 2225177-15-9 (2-(2-Trifluoromethylphenyl)pyridine-4-boronic acid)

• Product Name: 2-(2-Trifluoromethylphenyl)pyridine-4-boronic acid
• CAS No: 2225177-15-9
• MF: C₁₂H₉BF₃NO₂
• MW: 267.01
• CID: 5143457
• PubChem ID: 133554930
• Update Time: 2025-08-05

2-(2-Trifluoromethylphenyl)pyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Trifluoromethylphenyl)pyridine-4-boronic acid
• (2-(2-(Trifluoromethyl)phenyl)pyridin-4-yl)boronic acid
• 2225177-15-9

• Inchi： 1S/C12H9BF3NO2/c14-12(15,16)10-4-2-1-3-9(10)11-7-8(13(18)19)5-6-17-11/h1-7,18-19H
• InChI Key： FCFMBHHZHMIGOO-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2C(F)(F)F)=NC=CC(B(O)O)=C1

Computed Properties

• Exact Mass: 267.0678432g/mol
• Monoisotopic Mass: 267.0678432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Additional information on 2-(2-Trifluoromethylphenyl)pyridine-4-boronic acid

Comprehensive Overview of 2-(2-Trifluoromethylphenyl)pyridine-4-boronic acid (CAS No. 2225177-15-9)

2-(2-Trifluoromethylphenyl)pyridine-4-boronic acid (CAS No. 2225177-15-9) is a highly versatile boronic acid derivative widely utilized in pharmaceutical research, material science, and organic synthesis. This compound belongs to the class of heterocyclic boronic acids, which are pivotal in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. Its unique structure, featuring a trifluoromethylphenyl group and a pyridine ring, enhances its reactivity and selectivity in forming carbon-carbon bonds, making it indispensable in drug discovery and advanced material development.

The growing interest in 2-(2-Trifluoromethylphenyl)pyridine-4-boronic acid is driven by its applications in targeted drug delivery and bioconjugation. Researchers are increasingly exploring its role in designing small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are hot topics in oncology and neurodegenerative disease research. Additionally, its fluorinated moiety improves metabolic stability, a critical factor in developing next-generation therapeutics. These attributes align with current trends in precision medicine and AI-driven drug design, where computational tools predict optimal boronic acid candidates for specific biological targets.

From an industrial perspective, CAS No. 2225177-15-9 is valued for its role in synthesizing organic electronic materials, such as OLEDs and photovoltaic cells. The trifluoromethyl group contributes to electron-withdrawing properties, enhancing charge transport efficiency—a key focus area for renewable energy technologies. This synergy between chemistry and sustainability resonates with global efforts to combat climate change, further elevating the compound's relevance in green chemistry initiatives.

Quality control and scalability are critical for 2-(2-Trifluoromethylphenyl)pyridine-4-boronic acid. Advanced analytical techniques like HPLC, NMR, and mass spectrometry ensure high purity (>98%), meeting stringent requirements for GMP-compliant production. Suppliers often highlight these specifications to address frequent customer queries about batch-to-batch consistency and storage conditions, which are top concerns for industrial buyers.

In summary, 2-(2-Trifluoromethylphenyl)pyridine-4-boronic acid (CAS No. 2225177-15-9) exemplifies the intersection of innovation and practicality. Its multifaceted applications—from cutting-edge therapeutics to sustainable materials—position it as a compound of significant scientific and commercial interest. As research continues to uncover new functionalities, its demand is poised to grow, reflecting broader shifts toward green synthesis and personalized healthcare solutions.